Cas no 14901-49-6 (Benzoic acid,4,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI))

• Product Name: Benzoic acid,4,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI)
• CAS No: 14901-49-6
• MF: C₂₀H₂F₁₂O₆
• MW: 566.207128047943
• CID: 231984
• PubChem ID: 297574
• Update Time: 2025-04-19

Benzoic acid,4,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[(2,4,5,6-tetrafluoro-1,3-phenylene)bis(oxy)]bis[2,3,5,6-tetrafluoro-(9CI)
• 4-[3-(4-carboxy-2,3,5,6-tetrafluorophenoxy)-2,4,5,6-tetrafluorophenoxy]-2,3,5,6-tetrafluorobenzoic acid
• 1,3-Bis-(4-carboxy-2,3,5,6-tetrafluorphenoxy)-tetrafluorbenzol
• 4,4'-[(2,4,5,6-tetrafluorobenzene-1,3-diyl)bis(oxy)]bis(tetrafluorobenzoic acid)
• AC1L6RTU
• NSC168757
• 4,4'-[(2,4,5,6-Tetrafluoro-1,3-phenylene)bis(oxy)]bis(tetrafluorobenzoic acid)
• NSC-168757
• DTXSID30305015
• 14901-49-6

• Inchi： 1S/C20H2F12O6/c21-3-1(19(33)34)4(22)9(27)15(8(3)26)37-17-12(30)7(25)13(31)18(14(17)32)38-16-10(28)5(23)2(20(35)36)6(24)11(16)29/h(H,33,34)(H,35,36)
• InChI Key： KPJURNBMGWFNTP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC1C(=C(C(C(=O)O)=C(C=1F)F)F)F)F)F)F)OC1C(=C(C(C(=O)O)=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 565.96586
• Monoisotopic Mass: 565.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.849
• Boiling Point: 365.5°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.518
• PSA: 93.06
• LogP: 6.33680